Cas no 2005793-48-4 (3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal)

3-(2-Chlorothiophen-3-yl)-2,2-dimethylpropanal is a specialized organic compound featuring a chlorinated thiophene moiety and an aldehyde functional group. Its unique structure, combining a 2,2-dimethylpropanal backbone with a 2-chlorothiophene substituent, makes it a valuable intermediate in synthetic chemistry, particularly for pharmaceuticals and agrochemicals. The chlorothiophene group enhances reactivity in cross-coupling reactions, while the aldehyde functionality allows for further derivatization. The dimethyl substitution provides steric stability, improving selectivity in synthetic pathways. This compound is particularly useful in the development of heterocyclic compounds, offering precise control over molecular architecture. Its high purity and consistent performance make it a reliable choice for research and industrial applications.
3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal structure
2005793-48-4 structure
Product Name:3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal
CAS No:2005793-48-4
MF:C9H11ClOS
MW:202.701040506363
CID:6289002
PubChem ID:165591049
Update Time:2025-05-28

3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal
    • EN300-1621406
    • 2005793-48-4
    • Inchi: 1S/C9H11ClOS/c1-9(2,6-11)5-7-3-4-12-8(7)10/h3-4,6H,5H2,1-2H3
    • InChI Key: ONDRBHYQBLMBMN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CS1)CC(C=O)(C)C

Computed Properties

  • Exact Mass: 202.0219138g/mol
  • Monoisotopic Mass: 202.0219138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.3Ų

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Additional information on 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal

Comprehensive Overview of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal (CAS No. 2005793-48-4)

The compound 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal, identified by its CAS number 2005793-48-4, is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fragrance chemistry. Its unique structural features, including a chlorothiophene moiety and a dimethylpropanal group, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals often search for terms like "synthesis of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal", "applications of chlorothiophene derivatives", and "CAS 2005793-48-4 uses", reflecting the growing interest in this compound.

One of the key reasons for the popularity of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal is its role in the development of novel pharmaceutical intermediates. With the increasing demand for targeted drug therapies, this compound serves as a critical building block in the synthesis of molecules with potential therapeutic benefits. Recent studies have explored its utility in creating anti-inflammatory agents and central nervous system (CNS) modulators, aligning with the current trend towards personalized medicine. Searches for "drug discovery using chlorothiophene derivatives" and "CAS 2005793-48-4 in medicine" highlight the compound's relevance in modern healthcare.

In addition to its pharmaceutical applications, 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal is also valued in the agrochemical industry. The chlorothiophene component is known for its bioactivity, making it a promising candidate for developing new pesticides and herbicides. As sustainable agriculture becomes a global priority, researchers are investigating how this compound can contribute to eco-friendly pest control solutions. Queries such as "chlorothiophene in agrochemicals" and "green chemistry applications of CAS 2005793-48-4" are increasingly common, reflecting the industry's shift towards environmentally responsible practices.

The fragrance and flavor industry also benefits from the unique properties of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal. Its aldehyde group and aromatic structure make it a valuable ingredient in creating synthetic fragrances with complex olfactory profiles. Perfumers and flavorists often seek compounds like this to develop long-lasting scents and novel flavor enhancers. Popular search terms such as "use of chlorothiophene in perfumery" and "CAS 2005793-48-4 in fragrance formulation" demonstrate the compound's niche but growing role in this sector.

From a chemical perspective, the synthesis of 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. These processes are frequently discussed in academic and industrial settings, with searches for "optimized synthesis of CAS 2005793-48-4" and "scalable production of chlorothiophene aldehydes" becoming more prevalent. The compound's stability and reactivity profile make it a subject of interest for chemists aiming to improve yield efficiency and reaction selectivity.

Environmental and safety considerations are also critical when working with 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure workplace safety. Searches for "CAS 2005793-48-4 safety data" and "handling chlorothiophene derivatives" indicate that users are keen on understanding best practices for its use in laboratory and industrial settings.

In conclusion, 3-(2-chlorothiophen-3-yl)-2,2-dimethylpropanal (CAS No. 2005793-48-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and fragrances. Its structural uniqueness and functional versatility make it a valuable asset in chemical research and industrial processes. As interest in specialty chemicals and sustainable solutions grows, this compound is likely to remain a focal point for innovation and development across multiple sectors.

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